Cas no 1030825-21-8 ((2R,S)-2-Methoxy Canagliflozin)

• Product Name: (2R,S)-2-Methoxy Canagliflozin
• CAS No: 1030825-21-8
• MF: C₂₅H₂₇FO₆S
• MW: 474.54169011116
• MDL: MFCD21496493
• CID: 855409
• PubChem ID: 46930624
• Update Time: 2025-11-02

(2R,S)-2-Methoxy Canagliflozin Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene
• (3R,4S,5S,6R)-2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)-2-methoxyoxane-3,4,5-triol
• Methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-D-glucopyranoside
• GLU004
• D-Glucopyranoside, Methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]Methyl]-4-Methylphenyl]-
• (2S,3R,4S,5S,6R)-2-(3-((5-(4-FLUOROPHENYL)THIOPHEN-2-YL)METHYL)-
• Canagliflozin Intermediates
• Canagliflozin Intermediate4
• Methyl 1-C-(3-{[5-(4-fluorophenyl)-2-thienyl]Methyl}-4-Methylphenyl)-D-glucopyranoside
• (3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4,5-triol
• UKGXVMIGVXOCSH-JUIXOQOVSA-N
• methyl 1-C-(3-{[5-(4-fluoro-phenyl)-2-thienyl]
• MFCD21496493
• DTXSID40677371
• methyl 1-C-(3-{[5-(4-fluoro-phenyl)-2-thienyl]methyl}-4-methylphenyl)-D-glucopyranoside
• AKOS025401967
• 1-(1-methoxyglucopyranosyl)-4-methyl-3-[5-(4-fluorophenyl)-2-thienylmethyl]-benzene
• 1030825-21-8
• (2R,S)-2-Methoxy Canagliflozin
• CS-M2282
• F51539
• METHYL 1-C-(3-{[5-(4-FLUOROPHENYL)-2-THIENYL]METHYL-4-METHYLPHENYL)-D-GLUCOPYRANOSIDE
• CS-13219
• Methyl 1-C-(3-{[5-(4-fluorophenyl)thiophen-2-yl]methyl}-4-methylphenyl)-D-glucopyranoside
• SCHEMBL1777596
• Methyl 1-c-(3-{[5-(4-fluorophenyl)-2-thienyl]methyl-4-methylphenyl)-D-lucopyranoside
• AC-27654

• MDL： MFCD21496493
• Inchi： 1S/C25H27FO6S/c1-14-3-6-17(25(31-2)24(30)23(29)22(28)20(13-27)32-25)11-16(14)12-19-9-10-21(33-19)15-4-7-18(26)8-5-15/h3-11,20,22-24,27-30H,12-13H2,1-2H3/t20-,22-,23+,24-,25?/m1/s1
• InChI Key： UKGXVMIGVXOCSH-JUIXOQOVSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

• Exact Mass: 474.15100
• Monoisotopic Mass: 474.15123791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• XLogP3: 3

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• PSA: 127.62000
• LogP: 2.72640

(2R,S)-2-Methoxy Canagliflozin Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on (2R,S)-2-Methoxy Canagliflozin

Recent Advances in the Study of (2R,S)-2-Methoxy Canagliflozin (CAS: 1030825-21-8) and Its Implications in Chemical Biology and Medicine

In recent years, the compound (2R,S)-2-Methoxy Canagliflozin (CAS: 1030825-21-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of canagliflozin, a well-known sodium-glucose cotransporter-2 (SGLT2) inhibitor, this methoxy-substituted analog has shown promising potential in modulating metabolic pathways and addressing various therapeutic challenges. This research briefing synthesizes the latest findings on (2R,S)-2-Methoxy Canagliflozin, focusing on its chemical properties, biological activities, and potential clinical applications.

The synthesis and characterization of (2R,S)-2-Methoxy Canagliflozin have been meticulously documented in recent studies. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structural integrity and purity of this compound. The stereochemistry at the 2-position, introduced by the methoxy group, has been a focal point of investigation due to its potential influence on the compound's binding affinity to SGLT2 and other biological targets.

Pharmacological evaluations of (2R,S)-2-Methoxy Canagliflozin have revealed intriguing insights into its mechanism of action. While retaining the core SGLT2 inhibitory activity characteristic of its parent compound, this derivative exhibits modified pharmacokinetic properties, including altered tissue distribution and metabolic stability. Recent in vitro studies have demonstrated that the methoxy substitution confers enhanced selectivity toward SGLT2 over SGLT1, potentially reducing off-target effects observed with canagliflozin in clinical settings.

Emerging preclinical data suggest that (2R,S)-2-Methoxy Canagliflozin may have applications beyond its antidiabetic effects. Several research groups have reported its potential in addressing metabolic syndrome components, including obesity and non-alcoholic fatty liver disease (NAFLD). The compound's ability to modulate lipid metabolism and reduce hepatic steatosis in animal models has sparked interest in its development as a multifunctional therapeutic agent.

The safety profile of (2R,S)-2-Methoxy Canagliflozin has been systematically evaluated in recent toxicological studies. Comparative analyses with canagliflozin indicate that the methoxy modification may mitigate certain adverse effects, particularly those related to genitourinary infections. However, comprehensive long-term safety assessments are still underway to fully characterize its risk-benefit profile.

From a drug development perspective, formulation challenges associated with (2R,S)-2-Methoxy Canagliflozin have been addressed through innovative approaches. Recent patents disclose novel crystalline forms and pharmaceutical compositions that enhance the compound's solubility and bioavailability. These advancements are critical for translating the promising preclinical results into viable clinical candidates.

In conclusion, (2R,S)-2-Methoxy Canagliflozin represents an exciting avenue of research in chemical biology and medicinal chemistry. Its unique structural features and modified pharmacological profile position it as a valuable tool for understanding SGLT2 biology and as a potential therapeutic agent with broad metabolic benefits. Continued investigation into its mechanisms and clinical potential is warranted to fully realize its therapeutic promise.